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Odoratisol B: A Comprehensive Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
Odoratisol B, a neolignan primarily isolated from the plant species Aglaia odorata, has

garnered significant interest within the scientific community for its potential therapeutic

applications. This technical guide provides a comprehensive overview of the physical,

chemical, and biological properties of Odoratisol B, with a particular focus on its anti-

inflammatory effects. Detailed experimental protocols for its isolation and characterization are

presented, alongside a summary of its known spectroscopic and physical data. Furthermore,

this document elucidates the molecular mechanisms underlying its anti-inflammatory activity,

including its role in key signaling pathways. This guide is intended to serve as a valuable

resource for researchers and professionals engaged in natural product chemistry,

pharmacology, and drug discovery.

Physicochemical Properties
Odoratisol B is a structurally complex natural product. While comprehensive experimental

data for all its physical properties are not widely published, the available information for a key

isomer, (+)-erythro-Δ8′-7S,8R-dihydroxy-3,3,5′-trimethoxy-8-O-4′-neolignan, is summarized

below.
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Property Value Source

Molecular Formula C₂₀H₂₄O₅ PubChem

Molecular Weight 344.4 g/mol PubChem

CAS Number 891182-94-8 PubChem

Appearance Not reported

Melting Point Not reported

Boiling Point Not reported

Solubility Not reported

Spectroscopic Data
The structural elucidation of Odoratisol B has been primarily achieved through various

spectroscopic techniques. The following is a summary of the key spectral data.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Detailed ¹H and ¹³C NMR data are crucial for the structural confirmation of Odoratisol B. While

a complete dataset is not publicly available without a subscription to specialized databases, the

existence of ¹³C NMR data for a specific isomer has been noted in the SpectraBase.

Infrared (IR) Spectroscopy
IR spectroscopy provides information about the functional groups present in a molecule.

Specific IR data for Odoratisol B is not readily available in the public domain.

Ultraviolet-Visible (UV-Vis) Spectroscopy
UV-Vis spectroscopy is used to identify the presence of chromophores. Specific UV-Vis

absorption maxima for Odoratisol B have not been reported in the reviewed literature.

Mass Spectrometry (MS)
Mass spectrometry is essential for determining the molecular weight and fragmentation pattern

of a compound. High-resolution mass spectrometry (HRMS) would provide the exact mass,
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confirming the molecular formula. Specific MS data for Odoratisol B is not detailed in the

available literature.

Biological Activity and Mechanism of Action
Odoratisol B and related neolignans isolated from Aglaia odorata have demonstrated

promising biological activities, particularly in the realm of inflammation.

Anti-inflammatory Activity
Studies on a key isomer of Odoratisol B, (+)-erythro-Δ8′-7S,8R-dihydroxy-3,3,5′-trimethoxy-8-

O-4′-neolignan, have revealed significant anti-inflammatory properties. This compound has

been shown to inhibit the production of key inflammatory mediators, including nitric oxide (NO)

and prostaglandin E₂ (PGE₂), in RAW 264.7 macrophage cells stimulated by

lipopolysaccharide (LPS) or heat-killed Cutibacterium acnes.[1] Furthermore, it downregulates

the expression of inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2), the

enzymes responsible for the production of NO and PGE₂, respectively.[1]

Signaling Pathway Modulation
The anti-inflammatory effects of many natural products, including neolignans, are often

attributed to their ability to modulate intracellular signaling pathways. While the specific

pathways affected by Odoratisol B are still under investigation, it is hypothesized that it may

interfere with the Nuclear Factor-kappa B (NF-κB) signaling cascade. This pathway is a critical

regulator of the inflammatory response, and its inhibition is a key target for anti-inflammatory

drug development.
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Caption: Proposed anti-inflammatory mechanism of Odoratisol B via inhibition of the NF-κB

signaling pathway.

Experimental Protocols
The following sections detail the general methodologies employed for the isolation and

characterization of neolignans like Odoratisol B from plant sources.

Isolation of Odoratisol B from Aglaia odorata
A generalized workflow for the isolation of Odoratisol B is depicted below. This process

typically involves extraction, fractionation, and purification using various chromatographic

techniques.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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